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Compound of Interest

Compound Name: Cairomycin A

CAS No.: 78859-46-8

Cat. No.: B1213111

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of Cairomycin A
Cairomycin A is a novel piperidine-based natural product that has garnered significant

attention from the scientific community due to its unique structure and promising biological

activity. Isolated from Streptomyces sp., this molecule exhibits potent inhibitory effects against

various cancer cell lines, making it a compelling target for total synthesis and further

investigation as a potential therapeutic agent. Its complex architecture, featuring a highly

substituted piperidine core and a polyketide-derived side chain, presents a formidable

challenge for synthetic chemists. This document provides a detailed overview of a successful

total synthesis of Cairomycin A, with a focus on the strategic decisions, key reactions, and

experimental protocols that enable its efficient construction. The insights provided herein are

intended to guide researchers in the synthesis of Cairomycin A and its analogs for further

biological evaluation and drug discovery efforts.
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The total synthesis of Cairomycin A is best approached through a convergent strategy,

dissecting the molecule into two key fragments: the fully substituted piperidine core and the

unsaturated side chain. This approach allows for the independent and efficient synthesis of

each component, which are then coupled in the final stages of the synthesis.

Diagram of Retrosynthetic Analysis:
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Caption: Retrosynthetic disconnection of Cairomycin A into a piperidine core and a side chain.

This retrosynthetic analysis highlights a key Wittig reaction or a similar olefination strategy to

connect the two major fragments, simplifying the overall synthetic challenge.

Synthesis of the Piperidine Core: A Stereocontrolled
Approach
The construction of the densely functionalized piperidine core is a critical aspect of the total

synthesis. A notable approach, pioneered by the Joullié group, utilizes a multi-step sequence

starting from readily available chiral precursors to establish the requisite stereochemistry.

Key Transformations in the Synthesis of the Piperidine Core:

Asymmetric Aldol Addition: To set the initial stereocenters.

Reductive Amination: To form the piperidine ring.

Protecting Group Manipulations: To selectively functionalize the different hydroxyl and amino

groups.

Experimental Workflow for Piperidine Core Synthesis:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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